Cas no 1324171-50-7 (1-(2-{4-(6-fluoro-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione)

• Product Name: 1-(2-{4-(6-fluoro-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione
• CAS No: 1324171-50-7
• MF: C₁₈H₁₈FN₃O₄S
• MW: 391.4166264534
• CID: 5969495
• PubChem ID: 49732400
• Update Time: 2025-06-09

1-(2-{4-(6-fluoro-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-{4-(6-fluoro-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione
• 1-[2-[4-[(6-fluoro-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl]-2-oxoethyl]pyrrolidine-2,5-dione
• 1324171-50-7
• 1-(2-{4-[(6-fluoro-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione
• F5939-1818
• AKOS024527704
• 1-(2-(4-((6-fluorobenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)-2-oxoethyl)pyrrolidine-2,5-dione
• VU0528305-1

• Inchi： 1S/C18H18FN3O4S/c19-11-1-2-13-14(9-11)27-18(20-13)26-12-5-7-21(8-6-12)17(25)10-22-15(23)3-4-16(22)24/h1-2,9,12H,3-8,10H2
• InChI Key： DDIRWDSYNSNLTB-UHFFFAOYSA-N
• SMILES： N1(CC(N2CCC(OC3=NC4=CC=C(F)C=C4S3)CC2)=O)C(=O)CCC1=O

Computed Properties

• Exact Mass: 391.10020540g/mol
• Monoisotopic Mass: 391.10020540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(2-{4-(6-fluoro-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione

Introduction to 1-(2-{4-(6-fluoro-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione and Its Significance in Modern Chemical Biology

1-(2-{4-(6-fluoro-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione, identified by its CAS number 1324171-50-7, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple pharmacophoric moieties, including a 6-fluoro-1,3-benzothiazole moiety and a piperidine ring system, suggests a high degree of structural complexity that may contribute to unique biological activities.

The 6-fluoro-1,3-benzothiazole component is a well-known scaffold in medicinal chemistry, frequently incorporated into molecules designed for its ability to modulate biological pathways. The fluorine atom at the 6-position introduces electronic and steric effects that can significantly influence the compound's interactions with biological targets. This feature is particularly relevant in the context of drug design, where subtle modifications can lead to enhanced efficacy or selectivity. Recent studies have highlighted the role of fluorinated benzothiazole derivatives in various therapeutic areas, including anti-inflammatory and anticancer applications.

The piperidine ring system in the compound further enhances its structural diversity. Piperidines are common motifs in pharmaceuticals due to their favorable pharmacokinetic properties and ability to engage with a wide range of biological targets. In particular, piperidine derivatives have been extensively explored for their potential as central nervous system (CNS) therapeutics, as well as in the treatment of metabolic disorders. The combination of a piperidine moiety with the 6-fluoro-1,3-benzothiazole scaffold in 1-(2-{4-(6-fluoro-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione creates a promising framework for further investigation.

The pyrrolidine-2,5-dione moiety adds another layer of complexity to the molecule. Pyrrolidinediones have been studied for their diverse biological activities, including antimicrobial and anti-inflammatory properties. The presence of this group in 1-(2-{4-(6-fluoro-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione suggests that it may exhibit multiple modes of action upon interaction with biological systems. This multiplicity of pharmacophoric features makes the compound an attractive candidate for further exploration in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 1-(2-{4-(6-fluoro-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}-2-oxyethyl)pyrrolidine - 2 ,5 -dione (CAS no 1324171 - 50 -7) with target proteins. These studies have revealed potential binding interactions with enzymes and receptors involved in critical biological pathways. For instance, preliminary computational analyses suggest that this compound may interact with enzymes implicated in inflammation and cell proliferation, which are key targets in diseases such as cancer and autoimmune disorders.

The synthesis of 1-(2-{4-(6-fluoro - 1 ,3 -benzothiazol - 2 - yl ) oxypiperidin - 1 - yl } - 2 - oxoethyl ) pyrrolidine - 2 ,5 - dione (CAS no 1324171 - 50 -7) presents both challenges and opportunities for synthetic chemists. The intricate connectivity of the molecule requires careful planning to ensure high yield and purity during preparation. However, advances in synthetic methodologies have made it possible to construct such complex structures with increasing efficiency. Techniques such as multi-step organic synthesis combined with modern purification methods have enabled researchers to access this compound reliably for further characterization.

Evaluation of the pharmacological profile of CAS no1324171 - 50 -7 has begun through both in vitro and preclinical studies. Initial experiments have shown promising results regarding its interaction with target proteins and potential modulation of signaling pathways relevant to disease states. These findings align with the growing interest in developing small-molecule inhibitors based on fluorinated benzothiazole-piperidine hybrids. The ability of these compounds to modulate protein function suggests they could serve as lead candidates for further optimization into therapeutic agents.

The development of novel therapeutic agents relies heavily on understanding the structure-function relationships that govern biological activity. In this context,CAS no1324171507 stands out as a molecule with multiple pharmacophoric features that could contribute to its versatility as a drug candidate. Its structural complexity allows for fine-tuning through medicinal chemistry approaches aimed at improving potency while minimizing side effects—a critical consideration in drug development.

As research progresses,CAS no1324171507 will continue to be scrutinized for its potential applications across various therapeutic areas. The combination of computational modeling tools,fluorinated benzothiazole derivatives,and advanced synthetic techniques positions this compound at the forefront of modern chemical biology research aimed at addressing unmet medical needs through innovative molecular design strategies.